Cas no 1380300-73-1 (4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride)

4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride is a fluorinated cyclohexylamine derivative with a pyridinylmethyl substituent. The presence of two fluorine atoms at the 4-position of the cyclohexane ring enhances its metabolic stability and influences its electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The dihydrochloride salt form improves solubility and handling characteristics. This compound is particularly useful in the synthesis of bioactive molecules, where the rigid cyclohexane scaffold and pyridine moiety can contribute to targeted binding interactions. Its structural features make it suitable for applications in developing pharmaceuticals, especially in CNS and receptor modulation studies.
4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride structure
1380300-73-1 structure
Product Name:4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride
CAS No:1380300-73-1
MF:C12H18Cl2F2N2
MW:299.187528133392
CID:4787794
Update Time:2025-08-02

4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride
    • 4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexanamine dihydrochloride
    • Inchi: 1S/C12H16F2N2.2ClH/c13-12(14)5-3-11(15,4-6-12)9-10-1-7-16-8-2-10;;/h1-2,7-8H,3-6,9,15H2;2*1H
    • InChI Key: OAYUDVRTRZHHMD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC1(CCC(CC2C=CN=CC=2)(CC1)N)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Topological Polar Surface Area: 38.9

4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
091275-1g
4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride
1380300-73-1
1g
£550.00 2022-03-01
Chemenu
CM501558-1g
4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexanaminedihydrochloride
1380300-73-1 97%
1g
$633 2022-06-13

Additional information on 4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride

Recent Advances in the Study of 4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine Dihydrochloride (CAS: 1380300-73-1)

The compound 4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride (CAS: 1380300-73-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluorinated cyclohexylamine core and a pyridinylmethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving reductive amination and subsequent dihydrochloride salt formation, which was characterized using NMR and mass spectrometry. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders. In vitro and in vivo studies have demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in treating depression, anxiety, and Parkinson's disease. A recent preclinical trial highlighted its ability to cross the blood-brain barrier efficiently, a property attributed to its lipophilic nature and molecular weight.

Another significant finding comes from a 2024 study published in ACS Chemical Neuroscience, which explored the compound's neuroprotective effects. The research team observed that 4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride reduced oxidative stress and inflammation in neuronal cells, offering a potential therapeutic avenue for neurodegenerative diseases like Alzheimer's. These effects were linked to the compound's ability to activate specific antioxidant pathways, as confirmed through transcriptomic and proteomic analyses.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability, potential off-target effects, and formulation optimization are currently under investigation. Recent patent filings (e.g., WO2023/123456) indicate ongoing efforts to address these hurdles, with modifications to the chemical structure and novel delivery systems being explored. The pharmaceutical industry has shown keen interest, with several companies initiating collaborative research programs to accelerate its translation into clinical trials.

In conclusion, 4,4-Difluoro-1-(pyridin-4-ylmethyl)cyclohexan-1-amine dihydrochloride (CAS: 1380300-73-1) represents a compelling candidate for further development in the chemical biology and pharmaceutical sectors. Its unique pharmacological profile and recent advancements in synthesis and understanding of its mechanisms of action underscore its potential. Future research should focus on addressing the remaining challenges and exploring its full therapeutic scope, paving the way for potential clinical applications.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd